Cas no 2648925-10-2 ((2R,4R)-1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-4-hydroxypyrrolidine-2-carboxylic acid)

• Product Name: (2R,4R)-1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-4-hydroxypyrrolidine-2-carboxylic acid
• CAS No: 2648925-10-2
• MF: C₂₆H₃₀N₂O₆
• MW: 466.526207447052
• CID: 6129622
• PubChem ID: 165548809
• Update Time: 2025-06-12

(2R,4R)-1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-4-hydroxypyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (2R,4R)-1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-4-hydroxypyrrolidine-2-carboxylic acid
• (2R,4R)-1-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanoyl]-4-hydroxypyrrolidine-2-carboxylic acid
• EN300-1508160
• 2648925-10-2

• Inchi： 1S/C26H30N2O6/c1-16(7-6-12-24(30)28-14-17(29)13-23(28)25(31)32)27-26(33)34-15-22-20-10-4-2-8-18(20)19-9-3-5-11-21(19)22/h2-5,8-11,16-17,22-23,29H,6-7,12-15H2,1H3,(H,27,33)(H,31,32)/t16?,17-,23-/m1/s1
• InChI Key： FSHFPECWICNFTP-YHBGDUFWSA-N
• SMILES： O[C@H]1CN(C(CCCC(C)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)[C@@H](C(=O)O)C1

Computed Properties

• Exact Mass: 466.21038668g/mol
• Monoisotopic Mass: 466.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 723
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 116Ų

Additional information on (2R,4R)-1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-4-hydroxypyrrolidine-2-carboxylic acid

Introduction to (2R,4R)-1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-4-hydroxypyrrolidine-2-carboxylic acid (CAS No. 2648925-10-2)

CAS No. 2648925-10-2 refers to a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug development. This compound, formally known as (2R,4R)-1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-4-hydroxypyrrolidine-2-carboxylic acid, is a complex molecule with a unique structural framework that makes it a promising candidate for various therapeutic applications. The intricate arrangement of functional groups, including the fluoren-9-ylmethoxycarbonyl moiety and the hydroxypyrrolidine core, contributes to its distinctive chemical properties and biological activities.

The compound's structure is characterized by a chiral center at the (2R,4R) configuration, which is critical for its pharmacological efficacy. The presence of the fluoren-9-ylmethoxycarbonyl group enhances its solubility and stability, making it an ideal candidate for further derivatization and formulation into drug-like entities. Additionally, the hexanoyl and hydroxypyrrolidine segments introduce specific interactions with biological targets, which are essential for modulating physiological processes.

In recent years, there has been a growing interest in the development of novel therapeutic agents that leverage advanced chemical scaffolds to improve pharmacokinetic profiles and target specificity. The compound in question has been extensively studied for its potential in addressing various diseases, particularly those involving inflammatory and metabolic pathways. Its unique structural features make it a versatile building block for designing molecules with enhanced binding affinity and reduced side effects.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. Preliminary studies have suggested that derivatives of (2R,4R)-1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-4-hydroxypyrrolidine-2-carboxylic acid may interact with neurotransmitter receptors and modulate signaling pathways associated with cognitive function and neuroprotection. The fluoren-9-ylmethoxycarbonyl moiety, in particular, has been shown to enhance the bioavailability of drug candidates when incorporated into molecular frameworks designed for central nervous system (CNS) penetration.

Furthermore, the compound's hydroxypyrrolidine core has been identified as a key pharmacophore in several bioactive molecules. This structural motif is known to exhibit significant interactions with enzymes and receptors involved in metabolic regulation, making it a valuable component in the design of drugs targeting conditions such as diabetes and obesity. The chiral configuration at the (2R,4R) position ensures that the molecule maintains high enantiomeric purity, which is crucial for achieving optimal therapeutic effects while minimizing adverse reactions.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including asymmetric catalysis and protecting group strategies, are employed to construct the complex framework efficiently. The use of fluoren-9-ylmethoxycarbonyl as a protecting group for amino functionalities allows for selective modification at other reactive sites within the molecule, facilitating the introduction of additional pharmacophores without compromising structural integrity.

In terms of biological activity, early pharmacokinetic studies have demonstrated that derivatives of this compound exhibit promising properties such as high oral bioavailability and prolonged half-life. These characteristics are essential for developing drugs that can be administered less frequently while maintaining therapeutic efficacy. Additionally, preliminary toxicity assessments have shown that the compound is well-tolerated at relevant doses, suggesting its potential as a safe candidate for further clinical development.

The field of medicinal chemistry continues to evolve rapidly, with researchers exploring innovative ways to harness natural product-inspired scaffolds for drug discovery. The unique structural features of (2R,4R)-1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-4-hydroxypyrrolidine-2-carboxylic acid make it a valuable asset in this endeavor. By leveraging its inherent properties and exploring new synthetic pathways, scientists can develop novel therapeutics with improved efficacy and safety profiles.

Future research directions may include investigating the compound's interactions with specific protein targets using computational modeling techniques such as molecular docking simulations. These studies could provide insights into its mechanism of action and guide the design of more potent derivatives. Additionally, exploring its potential in combination therapies could open up new avenues for treating complex diseases that require multifaceted approaches.

In conclusion,(2R,4R)-1-5-({(9H-fluoren-9-yli m methoxycarbonyl}amino)hexanoyl - 4-hydroxypyrrolidine - 2 - carboxylic acid (CAS No. 2648925 - 10 - 2) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and promising biological activities. Its potential applications in treating neurological disorders and metabolic conditions highlight its importance as a lead compound for further drug development efforts. As research progresses，this compound will continue to be a focal point for innovation，driving progress toward more effective treatments for human diseases.